Cas no 2138557-46-5 (3-(2,4-dimethyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoic acid)

• Product Name: 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoic acid
• CAS No: 2138557-46-5
• MF: C₂₄H₂₅N₃O₄
• MW: 419.473006010056
• CID: 6411897
• PubChem ID: 165961833
• Update Time: 2025-06-28

3-(2,4-dimethyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoic acid
• EN300-1141314
• 2138557-46-5
• 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanoic acid

• Inchi： 1S/C24H25N3O4/c1-15-12-27(16(2)25-15)14-24(3,22(28)29)26-23(30)31-13-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-12,21H,13-14H2,1-3H3,(H,26,30)(H,28,29)
• InChI Key： XHFHIZBFMVSMRQ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)(C)CN1C=C(C)N=C1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 419.18450629g/mol
• Monoisotopic Mass: 419.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoic acid

3-(2,4-dimethyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoic acid (CAS No. 2138557-46-5): An Overview

3-(2,4-dimethyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoic acid (CAS No. 2138557-46-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of proline and features a unique combination of functional groups that make it an intriguing candidate for various applications.

The structure of 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoic acid includes a 2,4-dimethylimidazole moiety, an Fmoc (fluorenylmethyloxycarbonyl) protecting group, and a methyl-substituted proline backbone. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it suitable for use in the synthesis of peptides and other bioactive compounds.

In recent years, the study of 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoic acid has been driven by its potential applications in drug discovery and development. The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal and compatibility with various coupling reagents. This makes the compound an essential building block in the synthesis of complex peptides and peptidomimetics.

The 2,4-dimethylimidazole moiety is another key feature of this compound. Imidazole derivatives are known for their biological activity and have been explored for their potential as inhibitors of various enzymes and receptors. For instance, imidazole-based compounds have shown promise in the treatment of neurological disorders, cancer, and inflammatory diseases. The presence of this functional group in 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanoic acid suggests that it could be a valuable starting material for the development of novel therapeutic agents.

The methyl-substituted proline backbone adds further complexity to the molecule. Proline is an important amino acid that plays a crucial role in protein folding and stability. The introduction of a methyl group at the C^α-position can alter the conformational properties of peptides and proteins, potentially leading to enhanced biological activity or improved pharmacokinetic profiles. This feature makes 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-{(9H-fluoren-9-yloxycarbonyl)amino}-2-methylpropanoic acid particularly interesting for researchers working on peptide-based therapeutics.

Recent studies have highlighted the importance of protecting groups in peptide synthesis. The Fmoc protecting group used in 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-{(9H-fluoren-9-yloxycarbonyl)amino}-2-methylpropanoic acid is known for its stability under basic conditions and its ease of removal under mild acidic conditions. This property makes it an ideal choice for SPPS, where multiple coupling steps are required to build complex peptide chains.

In addition to its use in peptide synthesis, 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-{(9H-fluoren-9-yloxycarbonyl)amino}-2-methylpropanoic acid has also been investigated for its potential as a chiral building block in asymmetric synthesis. Chiral compounds are essential in the pharmaceutical industry due to their ability to interact selectively with biological targets. The enantiomeric purity of this compound can be controlled through various synthetic methods, making it a versatile reagent for the preparation of chiral intermediates.

The biological activity of imidazole derivatives has been extensively studied. For example, imidazole-based compounds have been shown to inhibit histidine kinases, which are key enzymes involved in bacterial signaling pathways. This makes them potential candidates for developing new antibiotics to combat drug-resistant bacteria. Similarly, imidazole derivatives have also been explored as inhibitors of protein-protein interactions (PPIs), which are important targets in cancer therapy.

In conclusion, 3-(2,4-dimethyl-1H-imidazol-1-yl)-2-{(9H-fluoren-9-yloxycarbonyl)amino}-2-methylpropanoic acid (CAS No. 2138557-46-5) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique combination of functional groups makes it an ideal building block for peptide synthesis and a valuable starting material for the development of novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.